2-(Methylthio)phenol
2-(Methylthio)phenol
2-(Methylthio)phenol, also known as 2-methylsulphanylphenol or 2-hydroxythioanisole, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 2-(Methylthio)phenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-(methylthio)phenol is primarily located in the cytoplasm. 2-(Methylthio)phenol is an egg, garlic, and meaty tasting compound that can be found in coffee and coffee products. This makes 2-(methylthio)phenol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1073-29-6
VCID:
VC20995971
InChI:
InChI=1S/C7H8OS/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
SMILES:
CSC1=CC=CC=C1O
Molecular Formula:
C7H8OS
Molecular Weight:
140.2 g/mol
2-(Methylthio)phenol
CAS No.: 1073-29-6
Cat. No.: VC20995971
Molecular Formula: C7H8OS
Molecular Weight: 140.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-(Methylthio)phenol, also known as 2-methylsulphanylphenol or 2-hydroxythioanisole, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 2-(Methylthio)phenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-(methylthio)phenol is primarily located in the cytoplasm. 2-(Methylthio)phenol is an egg, garlic, and meaty tasting compound that can be found in coffee and coffee products. This makes 2-(methylthio)phenol a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 1073-29-6 |
| Molecular Formula | C7H8OS |
| Molecular Weight | 140.2 g/mol |
| IUPAC Name | 2-methylsulfanylphenol |
| Standard InChI | InChI=1S/C7H8OS/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3 |
| Standard InChI Key | SOOARYARZPXNAL-UHFFFAOYSA-N |
| SMILES | CSC1=CC=CC=C1O |
| Canonical SMILES | CSC1=CC=CC=C1O |
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